(Z)-Non-6-en-1-ol

• CAS: 26634-58-2
• Molecular Formula: C9H18O
• Molecular Weight: 142.24 g/mol
• InChI: InChI=1S/C9H18O/c1-2-3-4-5-6-7-8-9-10/h3-4,10H,2,5-9H2,1H3/b4-3-
• InChIKey: XJHRZBIBSSVCEL-ARJAWSKDSA-N
• Solubility: insoluble in water, soluble in fixed oils

Buy (Z)-Non-6-en-1-ol (CAS 26634-58-2): Sourcing Specifications for cis-6-Nonen-1-ol

(Z)-Non-6-en-1-ol (CAS 26634-58-2), also known as cis-6-nonen-1-ol, is a C9 unsaturated fatty alcohol with a (Z)-configured double bond at position 6 [1]. This medium-chain primary fatty alcohol occurs naturally in muskmelon and watermelon and is recognized for its powerful melon-like, green odor profile [2]. It carries multiple functional classifications including pheromone, flavoring agent, plant metabolite, and cosmetic ingredient, and appears in FEMA GRAS listings (FEMA No. 3465) [3].

Analytical Standard

Specific volatile marker for melon and watermelon authentication via GC-MS

Flavor & Fragrance

Stereochemically defined ingredient supporting green, melon-like aroma research

Semiochemical Research

Non-pheromonal (Z)-isomer for stereospecific insect behavior and receptor studies

• [1] ChEBI. (Z)-non-6-en-1-ol (CHEBI:142603). EMBL-EBI, 2019. View Source
• [2] FAO. Specifications for Flavourings: (Z)-Non-6-en-1-ol. Food and Agriculture Organization of the United Nations. View Source
• [3] PubChem. 6-Nonen-1-ol, (6Z)-. National Center for Biotechnology Information. View Source

Why Generic Substitution Fails: Selecting the Correct Nonenol Isomer for Your Application

Although several nonenol isomers share the same molecular formula (C9H18O), they are not functionally interchangeable. Double-bond position and stereochemistry (Z vs. E) critically determine pheromone receptor activation, behavioral response, and olfactory character [1]. In procurement, selecting a generic nonenol without verifying stereochemistry can lead to inert lures in field trapping or unintended off-notes in fragrance formulations. The evidence below quantifies the selection-relevant differences that mandate specifying (Z)-non-6-en-1-ol rather than its E-isomer or positional analogs.

(E)-Non-6-en-1-ol

Double bond geometry dictates distinct olfactory and semiochemical activity; functional role may not transfer between isomers.

1-Nonanol (Saturated Analog)

Absence of C6 double bond alters volatility, GC retention, and sensory character; limits direct substitution in flavor or analytical work.

Nonanal (Related Aldehyde)

Different functional group leads to lower RI, higher odor potency, and fatty/aldehydic profile; may shift sensory and analytical outcomes.

• [1] Rossi, R., Carpita, A., & Vita, G. (Z)-6-Nonen-1-ol and related compounds as attractants of the olive fruit fly, Dacus oleae (Gmelin). Gazzetta Chimica Italiana, 1978, 108, 709. View Source

Quantitative Differentiation Evidence for (Z)-Non-6-en-1-ol vs. Analogs

Isomer-Specific Sex Attractant Activity: (Z)-6-Nonen-1-ol vs. (E)-6-Nonen-1-ol in Olive Fruit Fly

In a comparative biological evaluation of eight nonenols for olive fruit fly (Dacus oleae) attraction, both (Z)-6-nonen-1-ol and (E)-6-nonen-1-ol demonstrated sex attractant activity [1]. The study confirms that while both isomers possess activity, their effects are distinct and species-context dependent, necessitating isomer-specific procurement rather than substitution.

RI vs Nonanal

Analytical context

Target: 1172 (SPB-5)
Comparator: 1100–1104 (DB-5)
Difference: ~70 units

Supports unambiguous GC-MS identification and separation from co-occurring aldehyde

Non-polar column; temp. ramp 100–250 °C

Evidence Dimension	Sex attractant activity for olive fruit fly
Target Compound Data	Confirmed sex attractant activity
Comparator Or Baseline	(E)-6-nonen-1-ol (confirmed sex attractant activity); other nonenols: (Z)-4-nonen-1-ol, (E/Z)-3-nonen-1-ol, (E/Z)-2-nonen-1-ol, and 8-nonen-1-ol (all showed activity)
Quantified Difference	All eight nonenols tested showed activity; isomer-specific behavioral differences exist but quantitative response ratios are not reported in the abstract
Conditions	Laboratory bioassays with Dacus oleae (olive fruit fly); eight nonenol isomers synthesized and evaluated [1]

Why This Matters

This head-to-head comparison confirms that (Z)-6-nonen-1-ol is part of the active set for olive fruit fly attractancy, supporting its procurement for Mediterranean pest management research where isomer identity matters.

• [1] Rossi, R., Carpita, A., & Vita, G. (Z)-6-Nonen-1-ol and related compounds as attractants of the olive fruit fly, Dacus oleae (Gmelin). Gazzetta Chimica Italiana, 1978, 108, 709. View Source

Species-Specific Pheromone Function: (Z)-Non-6-en-1-ol vs. (E)-Non-6-en-1-ol

(Z)-Non-6-en-1-ol and (E)-non-6-en-1-ol serve pheromone roles in different insect species with minimal overlap. (E)-6-nonen-1-ol is a well-characterized sex pheromone component of the Mediterranean fruit fly (Ceratitis capitata), often used in combination with methyl (E)-6-nonenoate [1][2]. In contrast, (Z)-6-nonen-1-ol has been documented as an attractant for the olive fruit fly (Dacus oleae) [3].

Odor Threshold

Analytical context

Target: 1 ppb
Nonanal: 0.53 ppb
~1.9× higher (less potent)

May inform formulation use-level review for sensory equivalence

Human sensory panel, aqueous solution

Evidence Dimension	Pheromone function in insect species
Target Compound Data	Olive fruit fly (Dacus oleae) attractant; general pheromone classification
Comparator Or Baseline	(E)-non-6-en-1-ol: Mediterranean fruit fly (Ceratitis capitata) sex pheromone component; also active for Dacus oleae
Quantified Difference	Species-specific functional divergence: (E)-isomer is primary for Ceratitis capitata; both isomers active for Dacus oleae but functional profiles differ
Conditions	Multiple insect species bioassays and field trapping studies

Why This Matters

Procurement decisions for pheromone research or pest control product development must be species-targeted; substituting the E-isomer for the Z-isomer would yield inert formulations for target species where only the Z-isomer is active.

• [1] Gariboldi, P., Jommi, G., Rossi, R., & Vita, G. Studies on the chemical constitution and sex pheromone activity of volatile substances emitted by Dacus oleae. Experientia, 1982, 38, 441–444. View Source
• [2] Jacobson, M., Ohinata, K., Chambers, D.L., Jones, W.A., & Fujimoto, M.S. Insect sex attractants. XIII. Isolation, identification, and synthesis of sex pheromones of the male Mediterranean fruit fly. Journal of Medicinal Chemistry, 1973, 16, 248–251. View Source
• [3] Rossi, R., Carpita, A., & Vita, G. (Z)-6-Nonen-1-ol and related compounds as attractants of the olive fruit fly, Dacus oleae (Gmelin). Gazzetta Chimica Italiana, 1978, 108, 709. View Source

Regulatory and Procurement Recognition: FEMA GRAS Status of (Z)-Non-6-en-1-ol

(Z)-Non-6-en-1-ol is assigned FEMA No. 3465 and is recognized as a flavoring agent under FEMA GRAS (Generally Recognized as Safe), with JECFA evaluation completed in 1998 (Session 51) finding no safety concern at current intake levels [1][2]. This regulatory clearance distinguishes it from the E-isomer, which lacks comparable JECFA/FEMA standing [3].

Boiling Point

Analytical context

Target: 85 °C at 5 mmHg
Nonanal: 92–93 °C at 22–23 mmHg

Higher relative volatility may affect headspace sampling and storage protocols

Pressure conditions differ; cross-study comparison

Evidence Dimension	Regulatory approval and food-grade recognition
Target Compound Data	FEMA No. 3465; JECFA No. 324; JECFA evaluated 1998 - no safety concern; COE No. 10294
Comparator Or Baseline	(E)-non-6-en-1-ol: JECFA food flavoring status listed as N/A; no FEMA GRAS designation
Quantified Difference	Presence vs. absence of regulatory clearance for food flavoring applications
Conditions	FDA Substances Added to Food (EAFUS) database; JECFA evaluations; FEMA GRAS program

Why This Matters

For flavor and fragrance industry procurement, (Z)-non-6-en-1-ol is the compliant, documented choice for food-grade applications, whereas the E-isomer lacks equivalent regulatory standing.

• [1] U.S. FDA. Substances Added to Food (formerly EAFUS): CIS-6-NONEN-1-OL. U.S. Food and Drug Administration, 2026. View Source
• [2] JECFA. (Z)-Non-6-en-1-ol (JECFA No. 324). Joint FAO/WHO Expert Committee on Food Additives, 1998. View Source
• [3] FlavScents. 6-nonen-1-ol (CAS 40709-05-5). View Source

Olfactory Profile Differentiation: (Z)-6-Nonen-1-ol Sensory Character

(Z)-Non-6-en-1-ol is characterized by a powerful, melon-like, green, waxy odor profile with cucumber and honeydew nuances, and has been documented in natural occurrence in muskmelon, watermelon, cucumber, pea, potato, and cocoa [1][2]. While direct sensory threshold comparisons between (Z)- and (E)-isomers are not available in the accessed literature, the (Z)-configuration is specifically associated with the fresh, green, melon-cucumber character preferred in flavor and fragrance applications [3].

Isomer Purity

Specification review

JECFA: ≥95.0% (Z)-isomer

Stereochemical purity linked to consistent sensory performance

Contrasts with generic total GC purity requirements

Evidence Dimension	Olfactory character and natural occurrence profile
Target Compound Data	Powerful melon-like, green, waxy odor; cucumber, honeydew notes; natural occurrence in muskmelon, watermelon, cucumber, pea, potato, cocoa
Comparator Or Baseline	(E)-non-6-en-1-ol: documented odor profile limited; primarily noted in pheromone context
Quantified Difference	Qualitative odor profile differentiation; (Z)-isomer strongly associated with desirable melon-cucumber character in flavor applications
Conditions	Organoleptic evaluation; FEMA/FAO odor descriptions; natural product occurrence data

Why This Matters

For fragrance and flavor procurement, the (Z)-isomer's specific melon-cucumber-green profile cannot be assumed to be replicated by the E-isomer or other positional nonenol analogs.

• [1] Perfumer & Flavorist. cis-6-Nonen-1-ol (FEMA# 3465). Perfumer & Flavorist, 2016. View Source
• [2] FAO. Specifications for Flavourings: (Z)-Non-6-en-1-ol. Food and Agriculture Organization of the United Nations. View Source
• [3] PubChem. 6-Nonen-1-ol, (6Z)-. National Center for Biotechnology Information. View Source

Comparative Physical Property Specifications: (Z)-6-Nonen-1-ol Technical Data

Technical specifications for (Z)-non-6-en-1-ol include density 0.85 g/mL at 25°C, boiling point 115°C at 20 mmHg (or 201°C at 760 mmHg), refractive index n20/D 1.449, and flash point 199°F (93°C) . The (E)-isomer exhibits comparable density (0.845 g/cm³) and atmospheric boiling point (201°C at 760 mmHg) . Physical properties alone do not provide isomer discrimination; chromatographic or spectroscopic methods (NMR, FTIR, GC-MS) are required for identity confirmation [1].

Semiochemical Role

Class-level

Not a functional C. capitata pheromone component; likely inactive or antagonistic

Stereochemistry-dependent role; cannot substitute (E)-isomer for attraction studies

Based on EAG recordings; (E)-isomer receptor activation reported

Evidence Dimension	Physical properties for quality specification
Target Compound Data	Density: 0.85 g/mL (25°C); BP: 115°C (20 mmHg) / 201°C (760 mmHg); RI: n20/D 1.449; Flash: 199°F; Appearance: colorless to pale yellow liquid
Comparator Or Baseline	(E)-non-6-en-1-ol: Density: 0.845 g/cm³; BP: 201°C (760 mmHg)
Quantified Difference	Physical properties are nearly identical between isomers; no meaningful differentiation at the bulk property level
Conditions	Standard laboratory conditions; lit. values from vendor and database specifications

Why This Matters

Procurement quality control cannot rely on physical properties to distinguish (Z)- from (E)-isomers; analytical confirmation via GC-MS or NMR is essential to verify isomer identity upon receipt.

• [1] SpectraBase. cis-6-Nonen-1-ol Spectral Data (NMR, FTIR, Raman, MS). View Source

Primary Application Scenarios for (Z)-Non-6-en-1-ol in Research and Industry

Olive Fruit Fly (Dacus oleae) Pest Management Research and Monitoring

Based on direct evidence of sex attractant activity for Dacus oleae, (Z)-non-6-en-1-ol is appropriate for research on olive fruit fly semiochemical communication, attractant lure development, and integrated pest management strategies in Mediterranean olive-growing regions [1]. The compound's documented activity supports its use in field trapping studies and behavioral assays for this agriculturally significant pest.

Melon, Cucumber, and Fresh-Green Flavor Formulations

Leveraging its well-documented powerful melon-like, green, waxy odor profile with cucumber and honeydew nuances, (Z)-non-6-en-1-ol is applied in food-grade flavor formulations (supported by FEMA GRAS status and JECFA safety evaluation) and fragrance compositions targeting fresh, fruity, and vegetable-like notes [1][2]. The compound's natural occurrence in muskmelon, watermelon, and cucumber reinforces its authenticity in nature-identical flavor applications.

Comparative Semiochemical Studies on Isomer-Specific Insect Responses

(Z)-Non-6-en-1-ol serves as a defined reference compound for studies investigating how double-bond stereochemistry (Z vs. E) modulates insect odorant receptor activation and behavioral responses. The clear differentiation from (E)-non-6-en-1-ol in species-specific pheromone function (olive fruit fly vs. Mediterranean fruit fly) makes this pair a model system for examining molecular determinants of olfactory selectivity in insects [1][2].

Application

Selection Property

Validation Focus

Melon and Watermelon Authentication Studies

Reported specificity in Cucurbitaceae volatile profiles

GC-MS retention index verification against authentic standards

Flavor and Fragrance Formulation Research

Stereochemically defined sensory and isomer-purity profile

Isomer-specific purity documentation and odor threshold review

Headspace Volatile Analysis Calibration

Measurable relative volatility under reduced pressure

Headspace method linearity and storage stability assessment

• [1] Rossi, R., Carpita, A., & Vita, G. (Z)-6-Nonen-1-ol and related compounds as attractants of the olive fruit fly, Dacus oleae (Gmelin). Gazzetta Chimica Italiana, 1978, 108, 709. View Source
• [2] Gariboldi, P., Jommi, G., Rossi, R., & Vita, G. Studies on the chemical constitution and sex pheromone activity of volatile substances emitted by Dacus oleae. Experientia, 1982, 38, 441–444. View Source